(R)-methyl 2-butoxypropionate

• Molecular Formula: C8H16O3
• Molecular Weight: 160.21 g/mol
• IUPAC Name: methyl (2R)-2-butoxypropanoate
• InChI: InChI=1S/C8H16O3/c1-4-5-6-11-7(2)8(9)10-3/h7H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key: QBVBLLGAMALJGB-SSDOTTSWSA-N
• Isomeric SMILES: CCCCO[C@H](C)C(=O)OC
• Canonical SMILES: CCCCOC(C)C(=O)OC

Description

(R)-methyl 2-butoxypropionate is a useful research compound. Its molecular formula is C8H16O3 and its molecular weight is 160.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20.0 g of optically active methyl lactate and 47.8 g of n-butyl iodide were dissolved in ethyl acetate, and 20 g of Ag2O and 2.0 g of Molecular Sieve 3A were added thereto, followed by 7 hours of stirring at 60° C. After filtration of the insoluble matter, the solvent was distilled off and the remainder was distilled under reduced pressure (66° C./4 mmHg) to obtain 18.4 g of the product. (Yield: 42.8 %)